Cas no 99035-18-4 (methyl 2-cyclooctylideneacetate)

• Product Name: methyl 2-cyclooctylideneacetate
• CAS No: 99035-18-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 4379289
• PubChem ID: 13541327
• Update Time: 2025-10-29

methyl 2-cyclooctylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyclooctylidene-, methyl ester
• methyl cyclooctylideneacetate
• methyl 2-cyclooctylideneacetate
• EN300-1455215
• 99035-18-4
• AKOS020185476
• methyl2-cyclooctylideneacetate
• SCHEMBL8098922

• Inchi： 1S/C11H18O2/c1-13-11(12)9-10-7-5-3-2-4-6-8-10/h9H,2-8H2,1H3
• InChI Key： YFYBIQKWVSXDMX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)/C=C1/CCCCCCC/1

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-cyclooctylideneacetate

Methyl 2-cyclooctylideneacetate (CAS No. 99035-18-4): A Comprehensive Overview

Methyl 2-cyclooctylideneacetate (CAS No. 99035-18-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, finds applications in various scientific domains, including synthetic chemistry, drug development, and material science. Its molecular structure, featuring a cyclooctylidene moiety linked to an acetate group, imparts distinct chemical behaviors that make it a valuable intermediate in multiple industrial and academic settings.

The chemical formula of methyl 2-cyclooctylideneacetate is C₁₁H₁₈O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the cyclooctylidene group contributes to its stability and reactivity, making it a versatile building block for more complex molecules. In recent years, researchers have been exploring the potential of this compound in the synthesis of novel pharmaceuticals and agrochemicals, leveraging its ability to undergo various chemical transformations.

One of the most compelling aspects of methyl 2-cyclooctylideneacetate is its role in the development of bioactive molecules. The cycloalkyl group enhances lipophilicity, which is a critical factor in drug absorption and distribution within biological systems. This property has led to investigations into its use as a precursor for drugs targeting neurological disorders, where precise lipid solubility is paramount. Furthermore, the acetate moiety provides a site for further functionalization, allowing chemists to tailor the compound for specific applications.

Recent studies have highlighted the compound's utility in the synthesis of advanced materials. The rigid cyclooctylidene ring can contribute to the stability of polymers and coatings when incorporated into their molecular structure. Researchers have observed that materials containing this moiety exhibit improved thermal resistance and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive manufacturing.

The pharmaceutical industry has also shown interest in methyl 2-cyclooctylideneacetate due to its potential as an intermediate in drug synthesis. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The cyclooctylidene group's ability to interact with biological targets without excessive toxicity makes it an attractive candidate for medicinal chemistry programs. Additionally, its structural similarity to natural products has prompted research into its role as a scaffold for drug discovery initiatives.

In synthetic chemistry, methyl 2-cyclooctylideneacetate serves as a valuable reagent for constructing complex organic molecules. Its reactivity allows for the formation of new bonds through various synthetic pathways, including esterification, alkylation, and cyclization reactions. These reactions are fundamental to the production of fine chemicals and pharmaceuticals, where precise control over molecular architecture is essential.

The environmental impact of using methyl 2-cyclooctylideneacetate has also been a subject of interest. Studies have demonstrated that when properly handled and disposed of, this compound does not pose significant environmental risks. Its biodegradability and low toxicity profile make it a relatively benign choice compared to other synthetic alternatives. However, as with any chemical product, responsible usage practices must be followed to ensure minimal environmental impact.

In conclusion, methyl 2-cyclooctylideneacetate (CAS No. 99035-18-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a versatile intermediate in pharmaceutical synthesis, material science advancements, and industrial processes. As research continues to uncover new possibilities for this compound, its significance in modern chemistry is likely to grow further.